Hexahydropyrido[2,1-c][1,4]oxazin-8(1H)-one

• IUPAC Name: 3,4,6,7,9,9a-hexahydro-1H-pyrido[2,1-c][1,4]oxazin-8-one
• InChI: InChI=1S/C8H13NO2/c10-8-1-2-9-3-4-11-6-7(9)5-8/h7H,1-6H2
• InChI Key: WLCSDSAYSPJYMD-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCOCC2CC1=O
• Molecular Formula: C8H13NO2
• DSSTOX Substance ID: DTXSID00669398
• Molecular Weight: 155.19 g/mol
• CAS No.: 80023-33-2

Description

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, a new benzoxazine monomer terephthalic acid bis-[2-(6-methyl-4H-benzo[e][1,3]oxazin-3-yl)]ethyl ester (TMBE) with bis-ester groups has been synthesized from the simple esterification reaction of terephthaloyl chloride and 2-(6-methyl-4H-benzo[e][1,3]oxazin-3-yl)-ethanol (MB-OH).

Chemical Reactions Analysis

While specific chemical reactions involving Hexahydropyrido[2,1-c][1,4]oxazin-8(1H)-one are not detailed, reactions of similar compounds have been studied. For example, a practical transition-metal free decarboxylative coupling reaction of oxamic acids with quinoxalin-2(1H)-ones has been developed under mild conditions.

Scientific Research Applications

Structural and Conformational Studies

Hexahydropyrido[2,1-c][1,4]oxazin-8(1H)-one and its derivatives have been a subject of interest in the study of their structural and conformational properties. Cahill and Crabb (1972) conducted proton magnetic resonance studies on a series of substituted hexahydropyrido[2,1-c][1,4]oxazin-4(3H)-ones, elucidating their configurations and conformations. This research highlighted the conformation with the ring oxygen atom and the angular hydrogen on the same side of the plane defined by C3C(O)N, offering insights into the molecular structure of these compounds Cahill & Crabb, 1972.

Synthetic Applications

In synthetic chemistry, this compound derivatives have been utilized for various synthetic applications. Kumar et al. (2011) reported a one-pot synthesis method for 3,4,4a,5,8,8a-Hexahydro-2H-pyrido[3,2-b][1,4]oxazine derivatives from 1,4-dihydropyridines, showcasing the versatility of these compounds in organic synthesis Kumar et al., 2011.

Crystallographic Insights

The crystallographic analysis of this compound derivatives provides valuable information about their molecular geometry. Małecka et al. (2011) investigated the crystal structure of 8-Phenyl-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-6-one, revealing details about the molecular conformation and intermolecular interactions within the crystal lattice Małecka et al., 2011.

Domino Reactions and Heterocyclic Synthesis

Wan et al. (2014) demonstrated the use of this compound derivatives in domino reactions for the diastereoselective construction of tetrahydropyridine fused bicyclic structures. This research highlights the potential of these compounds in the synthesis of complex heterocyclic structures Wan et al., 2014.

Future Directions

Future research could focus on the synthesis, characterization, and application of Hexahydropyrido[2,1-c][1,4]oxazin-8(1H)-one and similar compounds. For instance, the development of transition-metal free reactions for the synthesis of similar compounds could be explored further.

Mechanism of Action

Target of Action

• One possibility is that it acts as an antagonist or inverse agonist at histamine H3 receptors (H3Rs) . These receptors play a role in regulating histamine synthesis and release in the brain.

Mode of Action

• By doing so, it could increase histamine synthesis and release .

Biochemical Pathways

• High synaptic histamine levels usually lead to H3 autoreceptor activation, inhibiting further histamine synthesis and release .

Biochemical Analysis

Biochemical Properties

Hexahydropyrido[2,1-c][1,4]oxazin-8(1H)-one plays a significant role in various biochemical reactions. It interacts with a range of enzymes, proteins, and other biomolecules. For instance, it has been observed to inhibit the activity of cyclin-dependent kinase 8 (CDK8), which is involved in regulating transcription and cell cycle progression . This interaction leads to the modulation of gene expression and cellular responses. Additionally, this compound has been shown to upregulate the expression of microRNA-26b-5p, which further influences cellular processes .

Cellular Effects

This compound exhibits various effects on different types of cells and cellular processes. In HepG2 cells, it has been found to induce apoptosis by upregulating pro-apoptotic proteins such as Bax and downregulating anti-apoptotic proteins like Bcl-2 . This compound also inhibits cell proliferation, migration, and invasion, thereby demonstrating its potential as an anti-cancer agent . Furthermore, this compound affects cell signaling pathways, including the NF-κB/p65 pathway, which plays a crucial role in inflammation and immune responses .

Molecular Mechanism

The molecular mechanism of this compound involves several key interactions at the molecular level. It binds to CDK8, leading to the inhibition of its kinase activity and subsequent modulation of transcriptional regulation . This binding interaction also results in the upregulation of microRNA-26b-5p, which targets CDK8 and other downstream effectors . Additionally, this compound influences gene expression by altering the activity of transcription factors and chromatin remodeling complexes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term impact on cellular function. It has been observed that this compound remains stable under standard laboratory conditions, with minimal degradation over extended periods . Long-term studies have shown that this compound continues to exert its biological effects, including sustained inhibition of cell proliferation and induction of apoptosis .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it has been found to effectively inhibit tumor growth without causing significant toxicity . At higher doses, some adverse effects, such as hepatotoxicity and nephrotoxicity, have been observed . These findings highlight the importance of optimizing the dosage to achieve therapeutic efficacy while minimizing potential side effects.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes such as cytochrome P450, which plays a crucial role in its biotransformation and elimination . The compound’s metabolism also affects metabolic flux and metabolite levels, influencing overall cellular metabolism . Understanding these metabolic pathways is essential for predicting the pharmacokinetics and pharmacodynamics of this compound.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It interacts with transporters and binding proteins that facilitate its movement across cellular membranes . The compound’s localization and accumulation within specific tissues are influenced by these interactions, affecting its overall bioavailability and therapeutic potential .

Subcellular Localization

The subcellular localization of this compound plays a critical role in its activity and function. It has been found to localize primarily in the cytoplasm and nucleus, where it interacts with target proteins and exerts its biological effects . Post-translational modifications and targeting signals may direct this compound to specific subcellular compartments, further influencing its activity .